Cas no 1554653-42-7 (1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol)

• Product Name: 1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol
• CAS No: 1554653-42-7
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 5042959
• Update Time: 2025-08-05

1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol
• 1-(thian-4-yl)azetidin-3-ol
• 1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol

• Inchi： 1S/C8H15NOS/c10-8-5-9(6-8)7-1-3-11-4-2-7/h7-8,10H,1-6H2
• InChI Key： IGTFEWVTNUMORR-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 0.6
• Topological Polar Surface Area: 48.8

Additional information on 1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol

1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol (CAS No. 1554653-42-7): A Comprehensive Overview

The compound 1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol (CAS No. 1554653-42-7) is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound, often referred to as THP azetidinol or azetidinol derivative, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

THP azetidinol is characterized by its azetidine ring, a four-membered cyclic structure, which is fused with a tetrahydrothiopyran moiety. This combination imparts the molecule with a balance of rigidity and flexibility, enabling it to interact with biological targets in diverse ways. The presence of the thiopyran ring, which contains sulfur atoms, contributes to the compound's ability to engage in hydrogen bonding and other non-covalent interactions, which are critical for its pharmacological activity.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol. These methods often involve multi-step processes that leverage the principles of convergent synthesis, allowing for precise control over the molecule's stereochemistry and functional groups. For instance, a study published in *Organic Letters* demonstrated a novel approach using organocatalytic asymmetric induction to synthesize this compound with high enantioselectivity.

The biological activity of THP azetidinol has been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical studies have shown that this compound exhibits potent activity against various disease models, including neurodegenerative disorders and inflammatory conditions. For example, research conducted at the University of California revealed that THP azetidinol can modulate key signaling pathways involved in neuronal protection, suggesting its potential as a therapeutic agent for Alzheimer's disease.

In addition to its pharmacological applications, 1-(Tetrahydro-2H-thiopyran-4-yl)azetidin-3-ol has also been explored for its role in chemical biology. Its ability to act as a bioisostere for other drug scaffolds makes it a valuable tool for studying molecular recognition and ligand-receptor interactions. Recent findings from the Scripps Research Institute highlight its utility in designing novel inhibitors for protein kinases, which are critical targets in cancer therapy.

The structural versatility of THP azetidinol has also led to its application in materials science. Researchers at MIT have investigated its use as a building block for constructing supramolecular assemblies, leveraging its ability to form hydrogen bonds and π–π interactions. These assemblies have shown promise in applications ranging from drug delivery systems to sensors for environmental monitoring.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the molecular structure and conformational dynamics of 1-(Tetrahydro-2H-thiopyran-4-yli)azetidinol. These studies have provided insights into how the molecule's conformation influences its bioavailability and efficacy when administered as a drug candidate.

In conclusion, 1-(Tetrahydro-2H-thiopyran-4-yli)azetidinol (CAS No. 1554653-) represents a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application, position it as a key player in future advancements in medicine and materials science.